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Compound of Interest

Compound Name: 4-Oxopentanenitrile

Cat. No.: B1606563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and toxicological profile of 4-Oxopentanenitrile (also known as levulinonitrile or

4-oxovaleronitrile), CAS Number 927-56-0. The information is intended to support risk

assessment and the implementation of safe laboratory and drug development practices.

Core Safety and Hazard Information
4-Oxopentanenitrile is a chemical compound with significant health hazards. Based on the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is classified

as toxic if swallowed, harmful in contact with skin or if inhaled, and causes skin and serious eye

irritation.[1]

GHS Hazard and Precautionary Statements
A summary of the GHS hazard (H) and precautionary (P) statements for 4-Oxopentanenitrile
is provided in the table below.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1606563?utm_src=pdf-interest
https://www.benchchem.com/product/b1606563?utm_src=pdf-body
https://www.benchchem.com/product/b1606563?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Oxopentanenitrile
https://www.benchchem.com/product/b1606563?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Oxopentanenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)
Skull and crossbones Danger

H301: Toxic if

swallowed

Acute Toxicity, Oral

(Category 4)
Exclamation mark Warning

H302: Harmful if

swallowed

Acute Toxicity, Dermal

(Category 4)
Exclamation mark Warning

H312: Harmful in

contact with skin

Skin

Corrosion/Irritation

(Category 2)

Exclamation mark Warning
H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation

(Category 2A)

Exclamation mark Warning
H319: Causes serious

eye irritation

Acute Toxicity,

Inhalation (Category

4)

Exclamation mark Warning
H332: Harmful if

inhaled

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

Exclamation mark Warning
H335: May cause

respiratory irritation

Precautionary Statements: P261, P264, P270, P271, P280, P301+P310, P301+P312,

P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362,

P363, P403+P233, P405, P501.

Physicochemical and Toxicological Data
Physical and Chemical Properties
While some sources indicate that 4-Oxopentanenitrile is a liquid at room temperature, a

complete set of experimentally verified physical and chemical properties is not consistently

available. The following table summarizes the available data.
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Property Value Source

Molecular Formula C5H7NO [1][2][3][4]

Molecular Weight 97.12 g/mol [1][2][3][4]

CAS Number 927-56-0 [1][3][4]

IUPAC Name 4-oxopentanenitrile [1]

Synonyms

Levulinonitrile, 4-

oxovaleronitrile, 3-

Acetylpropionitrile

[1]

Physical Form Liquid

Storage Temperature Room Temperature

Toxicological Data
Specific quantitative toxicological data, such as LD50 and LC50 values for 4-
Oxopentanenitrile, are not readily available in the public domain. The hazard classifications

are based on data from similar compounds and computational models.

Experimental Protocols and Handling
Detailed experimental protocols for the handling and use of 4-Oxopentanenitrile are not

widely published. However, based on its classification as a hazardous substance, the following

general procedures for handling β-ketonitriles should be strictly adhered to.

General Handling and Storage
Engineering Controls: All work with 4-Oxopentanenitrile should be conducted in a well-

ventilated chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.
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Body Protection: A lab coat or chemical-resistant apron is required.

Handling: Avoid direct contact with skin and eyes. Do not inhale vapors or mists. Prevent the

formation of aerosols.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

Spill and Emergency Procedures
Small Spills: Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

Large Spills: Evacuate the area and prevent entry. Contact emergency services.

First Aid:

In case of skin contact: Immediately wash with plenty of soap and water. Remove

contaminated clothing.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.

If inhaled: Move the person to fresh air and keep them comfortable for breathing.

If swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.

Potential Toxicological Pathways
Specific studies on the signaling pathways affected by 4-Oxopentanenitrile are not available.

However, the toxicity of aliphatic nitriles is generally attributed to their in-vivo metabolism, which

can release cyanide.

Metabolic Activation and Cyanide Release
The probable metabolic pathway for 4-Oxopentanenitrile involves cytochrome P450-mediated

oxidation at the carbon atom adjacent to the nitrile group. This leads to the formation of an

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1606563?utm_src=pdf-body
https://www.benchchem.com/product/b1606563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


unstable cyanohydrin, which can then decompose to release a cyanide ion and the

corresponding ketone.

Metabolic Activation in the Liver

4-Oxopentanenitrile Cytochrome P450
(Oxidation)

Unstable Cyanohydrin
Intermediate

Spontaneous
Decomposition

Cyanide Ion (CN-)

Corresponding Ketone

Click to download full resolution via product page

Caption: Probable metabolic pathway of 4-Oxopentanenitrile leading to cyanide release.

Cellular Toxicity of Cyanide
The released cyanide ion is a potent inhibitor of cellular respiration. It binds to the ferric iron in

cytochrome c oxidase (Complex IV) in the mitochondrial electron transport chain. This inhibition

blocks the utilization of oxygen, leading to cytotoxic hypoxia and a rapid decrease in ATP

production.
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Caption: Mechanism of cyanide-induced cellular toxicity via inhibition of cellular respiration.

Workflow for Safe Handling and Experimentation
The following diagram outlines a logical workflow for researchers planning to work with 4-
Oxopentanenitrile.
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Start: Planning Experiment
with 4-Oxopentanenitrile

Conduct Risk Assessment:
- Review SDS and literature

- Identify hazards
- Plan mitigation measures

Select Appropriate PPE:
- Safety goggles/face shield
- Chemical-resistant gloves

- Lab coat/apron

Prepare Engineering Controls:
- Ensure fume hood is operational

- Have spill kit and first aid
-available

Perform Experiment:
- Follow established protocols

- Avoid inhalation, ingestion, and skin contact

Dispose of Waste:
- Collect in labeled, sealed containers

- Follow institutional and local regulations

Decontaminate Work Area and PPE

End of Procedure

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-Oxopentanenitrile in a research setting.
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Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a formal risk assessment or the guidance of a qualified safety

professional. Always consult the most up-to-date Safety Data Sheet (SDS) from the supplier

before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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